Cas no 42062-89-5 (ethyl 2-[(prop-2-en-1-ylcarbamothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

ethyl 2-[(prop-2-en-1-ylcarbamothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate structure
42062-89-5 structure
Product Name:ethyl 2-[(prop-2-en-1-ylcarbamothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
CAS No:42062-89-5
MF:C15H20N2O2S2
MW:324.461501121521
CID:927730
PubChem ID:1831209
Update Time:2025-04-19

ethyl 2-[(prop-2-en-1-ylcarbamothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-[(prop-2-en-1-ylcarbamothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
    • ethyl 2-(prop-2-enylcarbamothioylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
    • 2-(3-allyl-thioureido)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid ethyl ester
    • 2-(N-Allylthioureido)-3-ethylcarboxy-4,5,6,7H-benzo < b> thiophen
    • AC1LXL5M
    • Ambcb5203193
    • CBDivE_005240
    • CTK4I5654
    • NSC325678
    • STOCK1S-26227
    • CHEMBL3827957
    • Ethyl 2-{[(prop-2-en-1-yl)carbamothioyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
    • DTXSID10365339
    • NSC-325678
    • AKOS000281968
    • STK869900
    • ETHYL 2-(PROP-2-ENYLTHIOCARBAMOYLAMINO)-4,5,6,7-TETRAHYDROBENZOTHIOPHENE-3-CARBOXYLATE
    • N'-Allyl-N-[3-(ethoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-yl]carbamimidothioic acid
    • 42062-89-5
    • Inchi: 1S/C15H20N2O2S2/c1-3-9-16-15(20)17-13-12(14(18)19-4-2)10-7-5-6-8-11(10)21-13/h3H,1,4-9H2,2H3,(H2,16,17,20)
    • InChI Key: CMYVDTORUPYYEG-UHFFFAOYSA-N
    • SMILES: S1C(=C(C(=O)OCC)C2=C1CCCC2)NC(NCC=C)=S

Computed Properties

  • Exact Mass: 324.0968
  • Monoisotopic Mass: 324.09662023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • PSA: 50.36
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